Cas no 2171610-38-9 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid
• CAS No: 2171610-38-9
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 5928053
• PubChem ID: 165537712
• Update Time: 2025-05-19

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]azetidine-2-carboxylic acid
• 2171610-38-9
• EN300-1519230

• Inchi： 1S/C23H24N2O5/c1-14(21(26)25-11-10-20(25)22(27)28)12-24-23(29)30-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20H,10-13H2,1H3,(H,24,29)(H,27,28)
• InChI Key： SCEFZMKUOFFHPK-UHFFFAOYSA-N
• SMILES： O=C(C(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC1C(=O)O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid

Recent Advances in the Study of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid (CAS: 2171610-38-9)

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid (CAS: 2171610-38-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptidomimetics and other bioactive molecules. The presence of the azetidine ring and the fluorenylmethoxycarbonyl (Fmoc) protecting group makes it a versatile building block for the development of novel therapeutics. Researchers have explored its utility in the design of protease inhibitors, antimicrobial agents, and modulators of protein-protein interactions.

One of the most notable advancements in the study of this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, allowing for the stepwise assembly of peptide chains. Recent publications have demonstrated the efficiency of this compound in the synthesis of complex peptide sequences with high yield and purity, making it a valuable tool for researchers in the field.

In addition to its synthetic utility, preliminary biological studies have revealed promising activity of derivatives of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid. For instance, some analogs have shown inhibitory effects against specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Further investigations are underway to elucidate the structure-activity relationships (SAR) and optimize the pharmacological properties of these derivatives.

The stability and solubility of this compound under physiological conditions have also been a subject of recent research. Studies have indicated that modifications to the azetidine ring or the Fmoc group can significantly alter the compound's pharmacokinetic profile, thereby influencing its bioavailability and therapeutic efficacy. These findings are critical for the rational design of drug candidates based on this scaffold.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to accelerate the discovery of new applications for 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid. Virtual screening and molecular docking studies are being employed to identify potential targets and optimize the compound's interactions with biological macromolecules. Such interdisciplinary efforts hold great promise for the development of next-generation therapeutics.

In conclusion, the compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid (CAS: 2171610-38-9) represents a promising area of research in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable candidate for further investigation. Continued research efforts are expected to uncover new insights into its applications and contribute to the advancement of drug discovery.